Cas no 1806748-11-7 (5-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 5-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806748-11-7
• MF: C₈H₄F₃IN₂O₅
• MW: 392.027444839478
• CID: 4836211
• Update Time: 2025-10-30

5-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C8H4F3IN2O5/c9-8(10,11)19-7-3(1-5(15)16)6(14(17)18)4(12)2-13-7/h2H,1H2,(H,15,16)
• InChI Key： STSYMCRGAMSZJT-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1[N+](=O)[O-])CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Additional information on 5-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Overview of 5-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806748-11-7)

5-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806748-11-7) is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, characterized by its unique iodo, nitro, and trifluoromethoxy functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

The growing interest in 5-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid stems from its potential in drug discovery and medicinal chemistry. Researchers are increasingly exploring its role in targeting inflammatory pathways and oxidative stress-related diseases, aligning with current trends in precision medicine. Its trifluoromethoxy group enhances metabolic stability, a feature highly sought after in modern pharmaceutical design.

In agrochemical applications, this compound has shown promise as a precursor for crop protection agents. Its nitro and iodo substituents contribute to its reactivity, enabling the synthesis of novel pesticides and herbicides. This aligns with the global push for sustainable agriculture and eco-friendly pest control solutions, topics frequently searched in academic and industrial circles.

From a synthetic chemistry perspective, CAS No. 1806748-11-7 is notable for its versatility in cross-coupling reactions, particularly palladium-catalyzed processes. Its iodo group serves as an excellent leaving group, facilitating the construction of complex biaryl structures. This property is crucial for developing high-value intermediates in organic synthesis, a subject of intense research in catalysis and green chemistry.

The compound's physicochemical properties have been extensively studied to optimize its applications. With a molecular weight of 406.06 g/mol and moderate solubility in polar organic solvents, it offers practical handling advantages for laboratory-scale reactions. Its stability under ambient conditions makes it suitable for diverse chemical transformations, addressing common challenges in process chemistry.

Recent advancements in computational chemistry have enabled deeper insights into the molecular interactions of 5-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid. Density functional theory (DFT) studies have revealed its electronic properties, aiding in the rational design of derivatives with enhanced bioavailability and target selectivity. These findings respond to the increasing demand for structure-activity relationship data in drug development pipelines.

Quality control of CAS No. 1806748-11-7 typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is critical for research applications, particularly in high-throughput screening assays. This emphasis on analytical characterization meets the pharmaceutical industry's stringent requirements for compound libraries.

Environmental considerations regarding 5-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid have gained attention in line with green chemistry principles. Researchers are investigating biodegradation pathways and developing waste minimization strategies for its synthesis. These efforts address growing concerns about chemical sustainability and regulatory compliance in industrial applications.

The commercial availability of CAS No. 1806748-11-7 through specialized chemical suppliers has facilitated its adoption in various research programs. Its pricing and supply chain stability are frequently discussed topics among medicinal chemists and process development teams, reflecting the practical challenges in research-scale chemical procurement.

Future research directions for this compound include exploration of its structure-activity relationships in different biological targets and optimization of its synthetic routes for industrial-scale production. The compound's unique structural features continue to inspire innovations in molecular design, positioning it as a valuable tool in contemporary chemical biology and material science applications.